Cas no 921582-33-4 (N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921582-33-4
• MF: C₁₈H₁₂F₃N₃O₃
• MW: 375.301394462585
• CID: 6100902
• PubChem ID: 8556827
• Update Time: 2025-11-01

N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• 921582-33-4
• AKOS004953097
• F2213-0601

• Inchi： 1S/C18H12F3N3O3/c1-27-15-9-16(25)24(12-5-2-10(19)3-6-12)23-17(15)18(26)22-11-4-7-13(20)14(21)8-11/h2-9H,1H3,(H,22,26)
• InChI Key： JEQQVUGCXJOKLF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C(F)=C2)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 375.08307574g/mol
• Monoisotopic Mass: 375.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71Ų

Additional information on N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921582-33-4)

N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 921582-33-4, represents a novel class of heterocyclic molecules with potential therapeutic applications. The structural features of this molecule, particularly its fluorinated aromatic rings and the pyridazine core, make it an intriguing candidate for further research and development.

The chemical structure of N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a pyridazine ring system substituted with various functional groups. The presence of two fluorine atoms at the 3 and 4 positions of one phenyl ring and another phenyl ring at the 1 position contributes to the compound's unique electronic properties. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The fluorine atoms in N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide contribute to these advantages by increasing the compound's lipophilicity and metabolic stability. This makes it a promising candidate for drug development, particularly in the treatment of diseases where bioavailability is a critical factor.

The methoxy group at the 4 position of the second phenyl ring further modulates the electronic properties of the molecule. This group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. The oxo group at the 6 position of the pyridazine ring adds another layer of complexity to the molecule's interactions with biological systems.

Recent studies have highlighted the potential of N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide as a lead compound for further drug discovery efforts. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's unique structural features make it an attractive starting point for designing molecules with improved therapeutic efficacy and reduced side effects.

In oncology research, N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide has shown promise as an inhibitor of specific kinases involved in cancer cell proliferation. The fluorinated aromatic rings and pyridazine core are believed to interact with key residues in these kinases, disrupting their function and inhibiting tumor growth. Preclinical studies have demonstrated encouraging results in cell-based assays and animal models, suggesting that this compound could be developed into a novel anticancer agent.

In addition to its potential in oncology, N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated for its anti-inflammatory properties. The compound has been shown to modulate inflammatory pathways by interacting with various enzymes and receptors involved in the inflammatory response. These findings suggest that this molecule could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The central nervous system (CNS) is another area where N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide shows promise. Research has indicated that this compound can cross the blood-brain barrier and interact with neurotransmitter receptors involved in mood regulation and cognitive function. These properties make it a potential candidate for treating neurological disorders such as depression and Alzheimer's disease.

The synthesis of N-(3,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The fluorinated aromatic rings are typically introduced using fluorinating agents under controlled conditions to prevent unwanted side reactions. The pyridazine core is synthesized through condensation reactions between appropriate precursors.

The methoxy group is introduced via nucleophilic substitution reactions using methanol or methanol derivatives as nucleophiles. Finally, the carboxamide group is added through reaction with appropriate carboxylic acid derivatives or through hydrolysis of an amide precursor. Each step in the synthesis must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained.

In conclusion, N-(3,4-difluorophenyl)-1-(4-fluorophenyl) - - - - - - - - - - - - --methoxy-- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- oxo-- -- -- -- -- -- --dihydropyridazine-- ---carboxamide (CAS No. 921582--33--34) is a highly interesting organic compound with significant potential in pharmaceutical applications. The structural features of this molecule make it an attractive candidate for further research and development, particularly in oncology, inflammation, and central nervous system disorders. With continued investigation, this compound could emerge as a novel therapeutic agent, providing new treatment options for patients worldwide.